2-(Methylthio)thiazole
Overview
Description
2-(Methylthio)thiazole (2-MST) is an organic compound belonging to the thiazole family of heterocyclic compounds. It is a colorless solid with a molecular weight of 122.17 g/mol and a melting point of 68-70°C. 2-MST is a versatile compound with a wide range of applications in scientific research and laboratory experiments.
Scientific Research Applications
Corrosion Inhibition
2-(Methylthio)thiazole and its derivatives have been studied for their application as corrosion inhibitors. For instance, 2-amino-4-methyl-thiazole has been investigated for the protection of mild steel in acidic solutions. It showed high corrosion inhibition efficiency, attributed to its strong adsorption as a barrier film on the steel surface (Yüce et al., 2014).
Antimicrobial Activity
Thiazole derivatives, including those related to this compound, have been noted for their extensive antimicrobial activities against various diseases. The synthesis of new compounds containing thiazole moieties has led to derivatives with significant antimicrobial properties, providing valuable insights into drug discovery (Althagafi et al., 2019).
Antitumor Activity
Studies on thiazole derivatives have revealed their potential in antitumor applications. Various compounds bearing a thiazole moiety have shown antibacterial, antifungal, antiprotozoal, and antitumor activity. This has encouraged further research into thiazole-containing drugs as potential cancer therapies (Borcea et al., 2021).
Anticancer Properties
Specific thiazole derivatives have been synthesized and evaluated for their anticancer activities. For example, methyl 4-(isothiocyanatomethyl)thiazole-2-carbamate demonstrated significant in vivo antifilarial activity and inhibited the growth of leukemic cells, suggesting its potential as an anticancer agent (Kumar et al., 1993).
Antioxidant Potential
This compound derivatives have also been investigated for their antioxidant potential. Some newly synthesized derivatives showed remarkable antioxidant activity along with cytotoxic effects on carcinoma cell lines, indicating their dual role in therapeutic applications (Grozav et al., 2017).
Synthesis of Novel Compounds
Thiazole derivatives, including this compound, have been used in the synthesis of new compounds with potential as anticancer agents. This includes the creation of new pharmacophores containing the thiazole moiety, which have shown promising results in vitro against cancer cell lines (Gomha et al., 2017).
Mechanism of Action
Target of Action
Thiazole derivatives, which include 2-(methylthio)thiazole, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
For example, some thiazole-containing compounds bind to DNA and interact with topoisomerase II, resulting in DNA double-strand breaks, a G2 stop, and ultimately, cell death .
Biochemical Pathways
Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .
Pharmacokinetics
It’s known that thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . This solubility profile may influence the bioavailability of this compound.
Result of Action
Thiazole derivatives have been associated with a variety of biological effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .
Action Environment
The solubility of thiazole in various solvents suggests that the compound’s action may be influenced by the chemical environment .
properties
IUPAC Name |
2-methylsulfanyl-1,3-thiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5NS2/c1-6-4-5-2-3-7-4/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VQNOAXZUEKPSJC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC=CS1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5NS2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60375024 |
Source
|
| Record name | 2-(Methylthio)thiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60375024 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
131.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
5053-24-7 |
Source
|
| Record name | 2-(Methylthio)thiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60375024 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(Methylthio)thiazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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